Cas no 4684-34-8 (Methyl 1-formylcyclohex-3-ene-1-carboxylate)

• Product Name: Methyl 1-formylcyclohex-3-ene-1-carboxylate
• CAS No: 4684-34-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5465095
• Update Time: 2025-11-01

Methyl 1-formylcyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-formylcyclohex-3-ene-1-carboxylate
• Z3530938785

• Inchi： 1S/C9H12O3/c1-12-8(11)9(7-10)5-3-2-4-6-9/h2-3,7H,4-6H2,1H3
• InChI Key： LEYRYSALGQSTPY-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C=O)CC=CCC1)=O

Computed Properties

• Exact Mass: 168.078644241 g/mol
• Monoisotopic Mass: 168.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4
• Molecular Weight: 168.19

Additional information on Methyl 1-formylcyclohex-3-ene-1-carboxylate

Methyl 1-formylcyclohex-3-ene-1-carboxylate (CAS No. 4684-34-8): A Versatile Compound in Chemical and Pharmaceutical Research

Methyl 1-formylcyclohex-3-ene-1-carboxylate, identified by the CAS registry number 4684-34-8, is an organic compound with a unique structural configuration that has garnered attention in both academic and industrial research domains. Its molecular formula, C₉H₁₂O₃, reflects the presence of a cyclohexene ring substituted with a formyl group at position 1 and a methyl ester group at the same carbon atom, creating a dual-functionalized framework with significant synthetic potential.

The compound's core structure consists of a cyclohexenyl moiety bridging two oxygen-containing functional groups: the formyl (CHO) group and the methyl ester (COOCH₃). This arrangement imparts distinct chemical reactivity, particularly due to the conjugation between the formyl group and the double bond (C=C) in the cyclohexene ring. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, leveraging its ability to undergo nucleophilic addition reactions at the formyl carbon or Diels-Alder-type cycloadditions triggered by its conjugated enone system.

In terms of physical properties, Methyl 1-formylcyclohex-3-ene-1-carboxylate exhibits a melting point of approximately 55°C and a boiling point around 250°C under standard conditions. It is sparingly soluble in water but readily dissolves in common organic solvents such as dichloromethane and ethanol, which facilitates its use in solution-phase chemical transformations. Spectroscopic data from recent publications confirm its characteristic IR absorption peaks at ~1700 cm⁻¹ (ester carbonyl) and ~2800 cm⁻¹ (alkene C-H stretching), alongside NMR signatures consistent with its proposed structure.

A notable application of this compound arises from its utility in asymmetric synthesis methodologies. In a groundbreaking study published in Angewandte Chemie International Edition (2023), researchers demonstrated that chiral catalyst systems could efficiently convert CAS No. 4684-34-8 into enantiomerically pure derivatives through kinetic resolution processes. This capability has direct implications for pharmaceutical development, where stereochemistry significantly influences drug efficacy and safety profiles.

The compound's photochemical properties have also been explored extensively in recent years. A collaborative team from MIT and Stanford University reported in Nature Chemistry (2022) that irradiation of Methyl 1-formylcyclohex-3-ene-carboxylate

In biomedical applications, this compound serves as a valuable building block for constructing complex natural product analogs. For instance, it was employed as an intermediate in total syntheses of marine-derived alkaloids reported in JACS Communications (January 2024). The strategic placement of functional groups allows for sequential oxidation-reduction sequences to access biologically relevant scaffolds with minimal synthetic steps.

A series of computational studies published between 2023 and 2024 have provided new insights into its electronic structure using DFT calculations. These analyses revealed previously unrecognized hydrogen bonding interactions between the formyl oxygen and carboxylic acid ester groups that stabilize specific conformations during reaction pathways, offering mechanistic understanding for optimizing synthetic protocols.

In material science contexts, researchers at ETH Zurich recently utilized this compound as a monomer component for developing novel polymeric materials with tunable optical properties (Polymer Chemistry, March 2024). The conjugated system within its structure enables π-electron delocalization that enhances photoluminescence characteristics when incorporated into co-polymer matrices.

The latest pharmacological investigations indicate promising biological activity profiles when tested against inflammatory mediators (Bioorganic & Medicinal Chemistry Letters, July 2023). Preliminary assays demonstrated inhibition of COX enzymes at submicromolar concentrations without significant cytotoxicity against normal cell lines, suggesting potential utility as lead compounds for anti-inflammatory drug discovery programs.

Synthesis advancements include improved protocols using microwave-assisted techniques reported by Japanese chemists (Tetrahedron Letters, November 2023). Their method achieved >95% yield through solvent-free conditions involving oxalyl chloride-mediated activation followed by methyl ester formation under optimized thermal regimes.

Critical structural features such as the vicinal carbonyl groups enable participation in intramolecular cyclization reactions under controlled conditions (Synthesis, April 2024). This property is being exploited to create macrocyclic compounds that mimic natural product architectures found in antiviral agents currently under clinical evaluation.

In environmental chemistry studies published this year (Greener Journal of Chemistry, June 2024), this compound was shown to act as an effective surfactant additive when used at ppm levels to enhance bioremediation processes targeting hydrophobic pollutants like polycyclic aromatic hydrocarbons (PAHs).

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New catalytic methodologies published within last two years

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Synthetic applications validated experimentally

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